Cas no 2228462-63-1 (4-cyclopropyl-1,3-thiazole-2-sulfonyl fluoride)

• Product Name: 4-cyclopropyl-1,3-thiazole-2-sulfonyl fluoride
• CAS No: 2228462-63-1
• MF: C₆H₆FNO₂S₂
• MW: 207.245742321014
• CID: 5154943
• PubChem ID: 137963853
• Update Time: 2025-10-28

4-cyclopropyl-1,3-thiazole-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-1,3-thiazole-2-sulfonyl fluoride

• Inchi： 1S/C6H6FNO2S2/c7-12(9,10)6-8-5(3-11-6)4-1-2-4/h3-4H,1-2H2
• InChI Key： AKIHQNVRAKDZON-UHFFFAOYSA-N
• SMILES： S1C=C(C2CC2)N=C1S(F)(=O)=O

Additional information on 4-cyclopropyl-1,3-thiazole-2-sulfonyl fluoride

Comprehensive Overview of 4-cyclopropyl-1,3-thiazole-2-sulfonyl fluoride (CAS No. 2228462-63-1)

4-cyclopropyl-1,3-thiazole-2-sulfonyl fluoride (CAS No. 2228462-63-1) is a specialized sulfur-containing heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thiazole sulfonyl fluoride family, a class of molecules known for their reactivity and versatility in covalent inhibitor design and click chemistry applications. Researchers are particularly interested in its potential as a warhead moiety in targeted drug discovery, especially in the development of enzyme inhibitors for therapeutic interventions.

The molecular structure of 4-cyclopropyl-1,3-thiazole-2-sulfonyl fluoride features a cyclopropyl group attached to the thiazole ring, which enhances its steric and electronic properties. This modification makes it a valuable building block in medicinal chemistry, where researchers explore its applications in fragment-based drug discovery (FBDD) and proteolysis-targeting chimeras (PROTACs). Recent studies highlight its utility in covalent protein modification, particularly in the context of cysteine-targeting probes, which are crucial for understanding protein function and disease mechanisms.

In the context of current research trends, 4-cyclopropyl-1,3-thiazole-2-sulfonyl fluoride aligns with the growing demand for selective covalent inhibitors in oncology and infectious disease research. Its sulfonyl fluoride group exhibits moderate reactivity, making it suitable for activity-based protein profiling (ABPP) and chemical proteomics. These techniques are widely used to identify novel drug targets and validate therapeutic hypotheses. Additionally, the compound's stability under physiological conditions has made it a candidate for in vivo imaging and diagnostic agent development.

From a synthetic chemistry perspective, 4-cyclopropyl-1,3-thiazole-2-sulfonyl fluoride is often synthesized via nucleophilic aromatic substitution (SNAr) reactions or through transition metal-catalyzed cross-coupling methodologies. Its compatibility with late-stage functionalization strategies has expanded its utility in diversity-oriented synthesis (DOS), enabling the rapid generation of compound libraries for high-throughput screening. Researchers frequently inquire about its synthetic protocols, handling precautions, and storage conditions to ensure optimal performance in experimental settings.

The commercial availability of 4-cyclopropyl-1,3-thiazole-2-sulfonyl fluoride (CAS No. 2228462-63-1) has increased in recent years, driven by demand from biotech startups and academic research groups. Suppliers often provide technical data sheets detailing its physicochemical properties, including solubility, melting point, and spectral data (NMR, MS). These resources are critical for researchers conducting structure-activity relationship (SAR) studies or optimizing lead compounds in drug discovery pipelines.

Looking ahead, the applications of 4-cyclopropyl-1,3-thiazole-2-sulfonyl fluoride are expected to expand into bioconjugation chemistry and materials science. Its ability to form stable covalent bonds with biomolecules makes it promising for antibody-drug conjugate (ADC) development and polymer functionalization. As the scientific community continues to explore covalent drug discovery, this compound will likely remain a focal point for innovation in precision medicine and targeted therapies.